Cas no 121-03-9 (5-Nitro-o-toluenesulfonic Acid)

• Product Name: 5-Nitro-o-toluenesulfonic Acid
• CAS No: 121-03-9
• MF: C₇H₇NO₅S
• MW: 217.199180841446
• MDL: MFCD00024914
• CID: 35981
• PubChem ID: 87573635
• Update Time: 2025-06-08

5-Nitro-o-toluenesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-nitrobenzenesulfonic acid
• 4-Nitrotoluene-2-sulfonic acid
• 4-Nitrotoluene-2-sulfonic Acid Hydrate
• 5-Nitro-o-toluenesulfonic Acid
• 2-Methyl-5-nitro-benzenesulfonic Acid
• 4-Nitro-o-toluenesulfonicacid
• 4-Nitrotoluene-2-sulfonic acid dihydrate
• 4-nitrotoluene-2-sulphonic acid
• 4-Nitrotoluenesulfonic Acid
• 4-Nitrotoluol-2-acid
• 4-Nitro-toluol-2-sulfonsaeure
• 5-nitro-o-toluenesulf
• 5-nitro-o-toluenesulfonicac
• para-nitrotoluene-ortho-sulfonic acid
• PNTOS
• Toluenesulfonic acid,5-nitr
• 4-Nitro-2-sulfotoluene
• 5-nitro-o-toluenesulfonicaci
• P-NITROTOLUENE SULFONIC ACID
• LABOTEST-BB LT00052933
• Toluenesulfonic acid, 5-nitr
• 4-Nitrotoluenesulfonic Acid
• p-Nitrotoluene-o-sulfonic acid
• 4-Nitro-2-toluenesulfonic acid
• Benzenesulfonic acid, 2-methyl-5-nitro-
• 5-Nitro-2-methylbenzenesulfonic acid
• o-Toluenesulfonic acid, 5-nitro-
• Kyselina 4-nitrotoluen-2-sulfonova
• 2-Toluenesulfonic acid, 5-nitro
• JBO1Z0PMOH
• p-nitrotoluol-o-sulfonic acid
• p-nitrotol
• HSDB 5470
• CHEBI:67120
• DTXSID4026975
• SCHEMBL709336
• NS00003565
• UNII-JBO1Z0PMOH
• WLN: WSQR B1 ENW
• NSC 9580
• 5-Nitro-o-toluenesulfonic acid; NSC 9580; PNTOS
• BRN 2216176
• 2-methyl-5-nitrobenzenesulphonic acid
• NSC9580
• Q27135631
• W-108462
• EC 204-445-3
• Kyselina 4-nitrotoluen-2-sulfonova [Czech]
• 2-methyl-5-nitrobenzene-1-sulfonic acid
• 2-METHYL-5-NITROBENZENESULFONIC ACID [HSDB]
• NCGC00257106-01
• 5-nitro-o-toluenesulphonic acid
• p-nitrotoluene-o-sulphonic acid
• DTXCID506975
• Tox21_303151
• AKOS003241755
• 4-Nitrotoluene-2-sulfonic acid 10 microg/mL in Acetonitrile
• FT-0619305
• p-nitrotoluene-2-sulphonic acid
• 121-03-9
• CAS-121-03-9
• CHEMBL3183957
• 4-nitrotoluene-2-sulfonic acid, AldrichCPR
• CS-M3300
• EINECS 204-445-3
• NCGC00259739-01
• ZDTXQHVBLWYPHS-UHFFFAOYSA-
• 2-TOLUENESULFONIC ACID, 5-NITRO-
• NCGC00249182-01
• p-Nitrotoluolsulfosaure
• Tox21_202190
• NSC-9580
• BS-22427
• N0277
• 5-nitro-2-methylbenzenesulphonic acid
• 4-mitro-2-toluenesulphonic acid
• p-Nitrotoluene-o-sulfonicacid
• InChI=1/C7H7NO5S/c1-5-2-3-6(8(9)10)4-7(5)14(11,12)13/h2-4H,1H3,(H,11,12,13)
• 3-11-00-00173 (Beilstein Handbook Reference)
• nitro-benzenesulfonicaci;
• DB-041599
• 204-445-3

• MDL： MFCD00024914
• Inchi： 1S/C7H7NO5S/c1-5-2-3-6(8(9)10)4-7(5)14(11,12)13/h2-4H,1H3,(H,11,12,13)
• InChI Key： ZDTXQHVBLWYPHS-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C)[N+](=O)[O-])(=O)(=O)O
• BRN： 2216176

Computed Properties

• Exact Mass: 217.00400
• Monoisotopic Mass: 217.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 109

Experimental Properties

• Color/Form: Tabular crystals (recrystallized from water)
• Density: 1.6040 (rough estimate)
• Melting Point: 135°C
• Boiling Point: 500°C (rough estimate)
• Refractive Index: 1.6100 (estimate)
• PSA: 108.57000
• LogP: 2.75390
• Solubility: It can be dissolved in ethanol, ether and chloroform.

5-Nitro-o-toluenesulfonic Acid Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H290-H303-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P312-P390-P405-P406-P501
• Hazardous Material transportation number：3261
• Hazard Category Code： R34: can cause burns. R41: risk of serious eye damage.
• Safety Instruction： S26; S36/37/39
• RTECS：DB7175000
• Hazardous Material Identification：
• Safety Term：S26-S36/37/39
• HazardClass：8
• PackingGroup：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives
• Material Chemicals Colorants and Pigments Dyes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Material Chemicals Colorants and Pigments
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on 5-Nitro-o-toluenesulfonic Acid

Comprehensive Guide to 5-Nitro-o-toluenesulfonic Acid (CAS No. 121-03-9): Properties, Applications, and Industry Insights

5-Nitro-o-toluenesulfonic Acid (CAS No. 121-03-9) is a specialized organic compound widely recognized for its versatile applications in chemical synthesis and industrial processes. This sulfonic acid derivative, characterized by its nitro and methyl functional groups, exhibits unique reactivity, making it valuable in pharmaceuticals, agrochemicals, and dye manufacturing. With the growing demand for high-precision intermediates, this compound has garnered significant attention in research and commercial sectors.

The molecular structure of 5-Nitro-o-toluenesulfonic Acid combines a toluenesulfonic acid backbone with a nitro group at the fifth position, enhancing its electrophilic properties. This configuration allows it to serve as a key intermediate in Friedel-Crafts reactions and azo coupling processes. Researchers frequently explore its role in synthesizing sulfonamide derivatives, which are pivotal in developing antimicrobial agents and other bioactive molecules.

In recent years, the compound’s relevance has surged due to its utility in green chemistry initiatives. As industries shift toward sustainable practices, 5-Nitro-o-toluenesulfonic Acid is being investigated for its potential in catalytic transformations and low-waste synthesis. Its compatibility with biodegradable solvents aligns with the global push for eco-friendly alternatives, addressing common search queries like "sustainable sulfonic acid derivatives" and "green synthesis intermediates."

From a commercial perspective, CAS No. 121-03-9 is often sourced for producing high-performance dyes and pigments. Its ability to form stable complexes with metal ions makes it ideal for creating vibrant, lightfast colors in textiles and coatings. Manufacturers also leverage its sulfonation capabilities to enhance the solubility of hydrophobic compounds, a feature highly sought after in formulation chemistry.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the purity and structural integrity of 5-Nitro-o-toluenesulfonic Acid. Quality control remains a critical focus, as impurities can significantly impact downstream applications. This aligns with frequent industry searches for "analytical methods for sulfonic acids" and "CAS 121-03-9 specifications."

Safety and handling protocols for 5-Nitro-o-toluenesulfonic Acid emphasize standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under most regulations, its nitro group warrants careful storage away from reducing agents to prevent unintended reactions. These precautions address common user concerns like "chemical stability of nitro-aromatics" and "safe handling of sulfonic acids."

Looking ahead, advancements in electrochemical synthesis and flow chemistry are expected to further elevate the demand for 5-Nitro-o-toluenesulfonic Acid. Its role in pharmaceutical intermediates, particularly for anticancer and antiviral drug candidates, is an area of active exploration. Researchers are also investigating its potential in energy storage materials, tapping into trends like "organic battery components" and "redox-active molecules."

In summary, 5-Nitro-o-toluenesulfonic Acid (CAS No. 121-03-9) stands as a multifaceted compound bridging traditional chemistry and modern innovation. Its applications span from industrial manufacturing to cutting-edge research, driven by its structural versatility and reactivity. As sustainability and efficiency dominate chemical discourse, this compound is poised to remain a cornerstone in synthetic methodologies.